Ethyl 1-(1-(2-((2-chloro-6-methylphenyl)amino)-2-oxoethyl)-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidine-4-carboxylate

• IUPAC Name: ethyl 1-[1-[2-(2-chloro-6-methylanilino)-2-oxoethyl]-4-methyl-6-oxopyrimidin-2-yl]piperidine-4-carboxylate
• InChI: InChI=1S/C22H27ClN4O4/c1-4-31-21(30)16-8-10-26(11-9-16)22-24-15(3)12-19(29)27(22)13-18(28)25-20-14(2)6-5-7-17(20)23/h5-7,12,16H,4,8-11,13H2,1-3H3,(H,25,28)
• InChI Key: WINXTLZFRPYLIC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C2=NC(=CC(=O)N2CC(=O)NC3=C(C=CC=C3Cl)C)C
• Molecular Formula: C22H27ClN4O4
• Molecular Weight: 446.9 g/mol

Description

Ethyl 1-(1-(2-((2-chloro-6-methylphenyl)amino)-2-oxoethyl)-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidine-4-carboxylate is a useful research compound. Its molecular formula is C22H27ClN4O4 and its molecular weight is 446.93. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Ethyl 1-(1-(2-((2-chloro-6-methylphenyl)amino)-2-oxoethyl)-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidine-4-carboxylate is involved in the synthesis of complex organic compounds. Research shows its utility in creating substituted pyrimidines, which are significant in the development of pharmaceuticals and materials chemistry. For instance, the compound has been used in the synthesis of 5,8-Diamino-Substituted Pyrano[4″,3″:4′,5′]pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidines and Pyrimido[4′,5′:4,5]thieno[2,3-c]isoquinolines, highlighting its role in creating novel heterocyclic compounds (Paronikyan et al., 2016).

Reactivity and Pathway Studies

The compound's reactivity has been explored in various studies, such as the dramatic effect of thiophenol on its reaction pathway, offering insights into nucleophilic substitution and ring expansion mechanisms (Fesenko et al., 2010). Such studies are critical for understanding chemical reactivity and designing more efficient synthetic routes for pharmaceuticals and other chemical entities.

Biological Activity

Although the specific chemical compound does not directly relate to biological activity, derivatives synthesized from similar structures have been evaluated for their anticancer potential and other biological activities. For example, propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole have been synthesized and evaluated as promising anticancer agents, demonstrating the relevance of this chemical class in drug discovery and development (Rehman et al., 2018).